Cas no 301193-45-3 (4-Bromo-3-methyl-N-(6-nitro-1,3-benzodioxol-5-yl)methylaniline)

• Product Name: 4-Bromo-3-methyl-N-(6-nitro-1,3-benzodioxol-5-yl)methylaniline
• CAS No: 301193-45-3
• CID: 4644310
• Update Time: 2025-05-24

4-Bromo-3-methyl-N-(6-nitro-1,3-benzodioxol-5-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-3-METHYL-N-[(6-NITRO-1,3-BENZODIOXOL-5-YL)METHYL]ANILINE
• N-(4-BROMO-3-METHYLPHENYL)-N-[(6-NITRO-1,3-BENZODIOXOL-5-YL)METHYL]AMINE
• 4-Bromo-3-methyl-N-(6-nitro-1,3-benzodioxol-5-yl)methylaniline

Additional information on 4-Bromo-3-methyl-N-(6-nitro-1,3-benzodioxol-5-yl)methylaniline

4-Bromo-3-methyl-N-(6-nitro-1,3-benzodioxol-5-yl)methylaniline: A Comprehensive Overview

4-Bromo-3-methyl-N-(6-nitro-1,3-benzodioxol-5-yl)methylaniline, also known by its CAS registry number CAS No. 301193-45-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate molecular structure, which includes a bromine atom, a methyl group, and a nitro-substituted benzodioxole moiety. The combination of these functional groups makes it a versatile compound with unique properties.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitution, oxidation, and coupling reactions. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various solvent systems and catalysts to optimize the reaction conditions, ensuring scalability for industrial applications.

One of the most promising applications of 4-Bromo-3-methyl-N-(6-nitro-1,3-benzodioxol-5-yl)methylaniline lies in its potential as a precursor for drug development. The bromine atom in the molecule serves as an excellent leaving group, facilitating further modifications to create bioactive derivatives. For instance, substitution reactions can introduce additional functional groups that enhance the compound's pharmacokinetic properties or target specific biological pathways.

Recent studies have highlighted the importance of benzodioxole-containing compounds in medicinal chemistry. The nitro group attached to the benzodioxole ring contributes to the compound's electronic properties, making it an attractive candidate for designing anti-inflammatory or anticancer agents. Additionally, the methyl group in the molecule enhances its lipophilicity, which is crucial for improving drug absorption and bioavailability.

In terms of environmental applications, this compound has shown potential as a building block for advanced materials such as polymers or sensors. Its unique structure allows for tailored properties, including mechanical strength and conductivity. Researchers are actively exploring its use in creating stimuli-responsive materials that can adapt to changes in temperature or pH levels.

The safety and toxicity profile of CAS No. 301193-45-3 have been thoroughly investigated to ensure its safe handling and use in industrial settings. Studies indicate that proper protective measures should be taken during synthesis and storage to minimize exposure risks. Regulatory agencies have also established guidelines for the safe transportation and disposal of this compound.

In conclusion, 4-Bromo-3-methyl-N-(6-nitro-1,3-benzodioxol-5-yl)methylaniline represents a valuable addition to the arsenal of organic compounds with diverse applications across multiple disciplines. Its modular structure enables further chemical modifications to tailor its properties for specific uses. As research continues to uncover new insights into its potential, this compound is poised to play a significant role in advancing both scientific and industrial frontiers.